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Abstract

5-Chlorovanillin, a halogenated derivative of the well-known natural compound vanillin, serves
as a pivotal building block in medicinal chemistry and organic synthesis. The introduction of a
chlorine atom onto the vanillin scaffold significantly modifies its electronic properties,
lipophilicity, and metabolic stability, thereby opening new avenues for the development of novel
therapeutic agents. This technical guide provides an in-depth analysis of the molecular
structure, formula, and physicochemical properties of 5-chlorovanillin. Furthermore, it details a
robust laboratory-scale synthesis protocol, comprehensive spectroscopic characterization data,
and an overview of its current and potential applications in drug discovery. This document is
intended to be a comprehensive resource for researchers leveraging this versatile compound in
their scientific endeavors.

Introduction: The Significance of Halogenation in
Vanillin Chemistry

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a widely utilized aromatic compound,
celebrated for its characteristic flavor and aroma.[1] Beyond its use in the food and fragrance
industries, its phenolic aldehyde structure provides a versatile scaffold for chemical
modification. In drug development, the strategic introduction of halogen atoms, particularly
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chlorine, is a well-established method for modulating a molecule's pharmacological profile.[2][3]
Chlorination can enhance membrane permeability, improve metabolic stability by blocking sites
of oxidation, and alter binding affinities to biological targets.[2]

5-Chlorovanillin emerges from this strategy as a compound of significant interest. The chlorine
atom at the C5 position of the benzene ring, ortho to the hydroxyl group, induces a notable
change in the molecule's electronic and steric landscape. This guide will explore the
fundamental molecular characteristics of 5-chlorovanillin, providing the technical foundation
necessary for its effective application in research and development.

Molecular Structure and Physicochemical
Properties

A thorough understanding of a compound's fundamental properties is critical for its application
in any experimental context. This section details the structural and physical characteristics of 5-
chlorovanillin.

Chemical Formula and Nomenclature

The molecular identity of 5-chlorovanillin is defined by its elemental composition and systematic
naming conventions.

e Molecular Formula: CsH-ClOs[4][5][6]

Molecular Weight: 186.59 g/mol [4][5][6]

IUPAC Name: 5-Chloro-4-hydroxy-3-methoxybenzaldehyde[4][5]

Synonyms: 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, Vanillin, 5-chloro-[4][5][7]

CAS Number: 19463-48-0[4][5]

Structural Representation

The arrangement of atoms and functional groups dictates the reactivity and intermolecular
interactions of 5-chlorovanillin. The molecule is achiral.[6]

Caption: 2D Molecular Structure of 5-Chlorovanillin.
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Physicochemical Data

The physical properties of a compound are essential for designing experimental conditions,
including solvent selection, reaction temperatures, and purification methods.

Property Value Source(s)

White to grey powder or

Appearance [8]
crystals

Melting Point 165-169 °C [819]

N ] 288.1 °C at 760 mmHg

Boiling Point ) [8]
(Predicted)

Density 1.377 g/cm3 (Predicted) [8]

LogP 1.867 (Predicted) [8]

pKa 6.32 + 0.23 (Predicted) [8]
Room Temperature, Inert

Storage Temperature [8]
Atmosphere

Synthesis and Purification

The synthesis of 5-chlorovanillin is most commonly achieved via the electrophilic aromatic
substitution of vanillin. The choice of chlorinating agent and reaction conditions is crucial for
achieving high regioselectivity and yield.

Synthetic Rationale

The hydroxyl and methoxy groups on the vanillin ring are ortho-, para-directing activators for
electrophilic substitution. The C5 position is sterically accessible and electronically activated,
making it the primary site for chlorination under controlled conditions. N-Chlorosuccinimide
(NCS) is a mild and effective chlorinating agent for this transformation, often leading to high
yields of the desired 5-chloro isomer with minimal side products.[10][11]
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Experimental Protocol: Chlorination of Vanillin using
NCS

This protocol describes a reliable method for the synthesis of 5-chlorovanillin.[11]

Materials:

Vanillin (1 equivalent)
N-Chlorosuccinimide (NCS) (1 equivalent)
Glacial Acetic Acid

Standard laboratory glassware

Magnetic stirrer and heating mantle

Filtration apparatus

Procedure:

Dissolution: In a round-bottom flask, dissolve vanillin (e.g., 7.61 g, 50 mmol) in glacial acetic
acid (e.g., 100 mL).

Addition of NCS: To the stirred solution, add N-Chlorosuccinimide (e.g., 6.68 g, 50 mmol)
portion-wise at room temperature.

Reaction: Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

Isolation: A precipitate of 5-chlorovanillin will form during the reaction. Collect the solid
product by vacuum filtration.

Purification: Wash the filtered solid with a small amount of cold glacial acetic acid to remove
residual starting materials and byproducts.

Drying: Allow the purified white solid to air dry or dry in a vacuum oven at a low temperature.
A typical reported yield is around 48%.[11]
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Caption: General workflow for the synthesis of 5-chlorovanillin.

Spectroscopic Characterization
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Unambiguous structural confirmation is achieved through a combination of spectroscopic
techniques. The following data are characteristic of 5-chlorovanillin.
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Technique

Data Interpretation

1H NMR

The proton NMR spectrum provides information
on the chemical environment of the hydrogen
atoms. Key expected signals include: a singlet
for the aldehyde proton (~9.8 ppm), two distinct
singlets or doublets for the two aromatic
protons, a singlet for the methoxy group protons
(~3.9 ppm), and a broad singlet for the phenolic
hydroxyl proton. The exact shifts and coupling

constants will depend on the solvent used.

13C NMR

The carbon NMR spectrum reveals the number
and type of carbon atoms. For 5-chlorovanillin,
eight distinct signals are expected: one for the
aldehyde carbon (~191 ppm), six for the
aromatic carbons (in the ~110-155 ppm range),
and one for the methoxy carbon (~56 ppm).[12]
[13][14]

IR Spectroscopy

Infrared spectroscopy identifies the functional
groups present. Characteristic peaks include: a
broad O-H stretch for the hydroxyl group
(~3200-3400 cm™1), a C-H stretch for the
aldehyde (~2850 and ~2750 cm™1), a strong
C=0 stretch for the aldehyde (~1680 cm™1),
C=C stretches for the aromatic ring (~1600 and
~1500 cm™1), and a C-O stretch for the ether
linkage (~1250 cm~1).

Mass Spectrometry

Mass spectrometry confirms the molecular
weight. The mass spectrum of 5-chlorovanillin
will show a molecular ion peak (M*) at m/z 186.
The presence of a significant M+2 peak at m/z
188, with an intensity approximately one-third of
the M* peak, is characteristic of a molecule
containing one chlorine atom due to the natural

isotopic abundance of 3°Cl and 37Cl.[15]
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Applications in Research and Drug Development

The unique structural features of 5-chlorovanillin make it a valuable intermediate in the
synthesis of more complex molecules with diverse biological activities.

Antimicrobial Agents: Vanillin and its derivatives have shown promise as antimicrobial
agents. The introduction of a chlorine atom can enhance this activity. 5-Chlorovanillin serves
as a precursor for Schiff bases, chalcones, and other heterocyclic compounds that have
been investigated for their antibacterial and antifungal properties.[16]

Anticancer Research: The vanillin scaffold has been explored for the development of
anticancer agents. 5-Chlorovanillin can be used to synthesize derivatives that target various
cancer-related pathways. For example, indole derivatives, which can be synthesized from
precursors like 5-chlorovanillin, have shown significant potential in anticancer therapy.[11]
[17]

Enzyme Inhibitors: The structure of 5-chlorovanillin is suitable for designing inhibitors of
various enzymes. For instance, derivatives of substituted benzaldehydes are known to inhibit
enzymes like catechol-O-methyltransferase (COMT), which is relevant in the treatment of
Parkinson's disease.[18][19][20]

Serotonin Receptor Ligands: Modified benzamides, which can be derived from 5-
chlorovanillin, have been investigated as antagonists for the serotonin 5-HT3 receptor,
indicating potential applications in managing conditions like chemotherapy-induced nausea.
[21]

The incorporation of the 5-chloro-benzaldehyde moiety can lead to compounds with improved
potency and selectivity for various biological targets.[22]

Safety, Handling, and Storage

Proper handling and storage are essential when working with any chemical reagent.

» Hazard Identification: 5-Chlorovanillin is generally classified as an irritant. It may cause skin,
eye, and respiratory irritation.[23][24]
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling the compound.

e Handling: Avoid creating dust. Use in a well-ventilated area or a chemical fume hood. Avoid
contact with skin, eyes, and clothing.[23]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Protect
from direct sunlight.[23]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion

5-Chlorovanillin is a strategically important synthetic intermediate whose value is derived from
the synergistic combination of the versatile vanillin scaffold and the modulating effects of
chlorine substitution. Its well-defined molecular structure and predictable reactivity make it an
excellent starting material for the synthesis of a wide array of potentially bioactive compounds.
This guide has provided the core technical information—from its fundamental properties and
synthesis to its spectroscopic signature and applications—to empower researchers in
chemistry, biology, and pharmacology to effectively utilize 5-chlorovanillin in the pursuit of
scientific discovery and the development of next-generation therapeutics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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